Cas no 1805081-88-2 (3-(Aminomethyl)-2-chloro-5-(difluoromethyl)-4-nitropyridine)

• Product Name: 3-(Aminomethyl)-2-chloro-5-(difluoromethyl)-4-nitropyridine
• CAS No: 1805081-88-2
• MF: C₇H₆ClF₂N₃O₂
• MW: 237.591247081757
• CID: 4874135
• Update Time: 2025-10-29

3-(Aminomethyl)-2-chloro-5-(difluoromethyl)-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-chloro-5-(difluoromethyl)-4-nitropyridine

• Inchi： 1S/C7H6ClF2N3O2/c8-6-3(1-11)5(13(14)15)4(2-12-6)7(9)10/h2,7H,1,11H2
• InChI Key： UHKASEDMQKLRIO-UHFFFAOYSA-N
• SMILES： ClC1C(CN)=C(C(C(F)F)=CN=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.1
• Topological Polar Surface Area: 84.7

Additional information on 3-(Aminomethyl)-2-chloro-5-(difluoromethyl)-4-nitropyridine

Recent Advances in the Study of 3-(Aminomethyl)-2-chloro-5-(difluoromethyl)-4-nitropyridine (CAS: 1805081-88-2)

In recent years, the compound 3-(Aminomethyl)-2-chloro-5-(difluoromethyl)-4-nitropyridine (CAS: 1805081-88-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug development and agrochemical research. The presence of functional groups such as the aminomethyl, chloro, difluoromethyl, and nitro substituents on the pyridine ring contributes to its reactivity and biological activity, making it a valuable scaffold for further exploration.

Recent studies have focused on elucidating the synthetic pathways and optimizing the production of 3-(Aminomethyl)-2-chloro-5-(difluoromethyl)-4-nitropyridine. Researchers have reported improved synthetic methods that enhance yield and purity, which are critical for its application in high-throughput screening and medicinal chemistry. Additionally, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions and binding affinities of this compound, paving the way for its use in targeted drug design.

The biological activity of 3-(Aminomethyl)-2-chloro-5-(difluoromethyl)-4-nitropyridine has been investigated in the context of enzyme inhibition and receptor modulation. Preliminary findings suggest that this compound exhibits inhibitory effects against certain kinases and proteases, which are often implicated in cancer and inflammatory diseases. Furthermore, its potential as a lead compound for the development of novel agrochemicals has been explored, with studies highlighting its efficacy in pest control and crop protection.

Despite these advancements, challenges remain in the development and application of 3-(Aminomethyl)-2-chloro-5-(difluoromethyl)-4-nitropyridine. Issues such as solubility, stability, and bioavailability need to be addressed to fully harness its therapeutic potential. Ongoing research is focused on derivatization and formulation strategies to overcome these limitations and improve the compound's pharmacokinetic properties.

In conclusion, 3-(Aminomethyl)-2-chloro-5-(difluoromethyl)-4-nitropyridine represents a promising candidate for further investigation in both pharmaceutical and agrochemical industries. Its unique chemical structure and biological activity make it a valuable tool for drug discovery and development. Future studies should aim to explore its mechanism of action in greater detail and evaluate its efficacy in preclinical models to validate its potential as a therapeutic or agrochemical agent.